3-(Oxan-4-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

• Molecular Formula: C12H18N2O3
• Molecular Weight: 238.28 g/mol
• SMILES: CC(C)N1C(=CC(=N1)C2CCOCC2)C(=O)O
• InChI: InChI=1S/C12H18N2O3/c1-8(2)14-11(12(15)16)7-10(13-14)9-3-5-17-6-4-9/h7-9H,3-6H2,1-2H3,(H,15,16)
• InChIKey: PBJFIPVXAKOZMQ-UHFFFAOYSA-N

1-Isopropyl-3-(tetrahydropyran-4-yl)-1H-pyrazole-5-carboxylic Acid: Strategic Building Block

3-(Oxan-4-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS 1501731-64-1) is a 1,3-disubstituted pyrazole-5-carboxylic acid derivative bearing an N-isopropyl group at position 1 and an oxan-4-yl (tetrahydro-2H-pyran-4-yl) moiety at position 3 [1]. With a molecular weight of 238.28 g/mol (C12H18N2O3) and a computed XLogP3 of 1.2, this compound occupies a distinct physicochemical space that bridges polar and lipophilic character suitable for further derivatization [1]. The compound belongs to a class of 1-alkyl-5-pyrazolecarboxylic acid derivatives identified as valuable intermediates for producing insecticidally effective anthranilamides, as disclosed in Bayer CropScience patent literature [2].

Type 1,3-disubstituted pyrazole-5-carboxylic acid building block

Workflow Amide coupling / lead derivatization / agrochemical intermediate synthesis

Selection logic Distinct LogP/H-bond profile vs. methyl, difluoromethyl, or unsubstituted analogs

• [1] PubChem Compound Summary CID 83717414, 3-(Oxan-4-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, National Center for Biotechnology Information (2025). View Source
• [2] Bayer CropScience AG, Process for the Preparation of 1-Alkyl and 1-Aryl-5-pyrazolecarboxylic Acid Derivatives, US Patent Application US 2011/0152532 A1, published June 23, 2011. View Source

1-Isopropyl-3-(tetrahydropyran-4-yl)-1H-pyrazole-5-carboxylic Acid: Non-Interchangeability with Analogs

Within the 1-alkyl-pyrazole-5-carboxylic acid family, even minor substituent changes can produce significant shifts in lipophilicity, hydrogen-bonding capacity, and steric profile that cascade into altered reactivity, solubility, and biological target engagement [1]. The specific combination of an N-isopropyl group and a 3-oxan-4-yl substituent creates a unique balance of computed logP (1.2) and topological polar surface area (64.4 Ų) that is not replicated by the N-methyl analog (XLogP3 0.5) [2] or the 3-difluoromethyl variant (XLogP3 1.4) [3]. Generic substitution with an analog lacking either the tetrahydropyran oxygen or the branched N-alkyl group can alter both the synthetic trajectory in multi-step sequences and the pharmacokinetic profile of downstream products, making direct interchange scientifically unsound without re-optimization of reaction conditions or biological assays.

Attribute

Target Compound

Analog may shift

N-Substituent

Isopropyl (branched alkyl)

N-Methyl analog: lower LogP (~0.5 vs 1.2) alters lipophilicity-driven properties

C3 Substituent

Tetrahydropyran-4-yl (cyclic ether)

3-CF2H analog: different H-bond directionality; unsubstituted analog: reduced complexity

Synthetic context

Patent-precedented for anthranilamide insecticides

Other 1-alkyl-pyrazole acids may lack validated insecticidal intermediate pathway

• [1] PubChem Compound Summary CID 83717414, 3-(Oxan-4-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary CID 83702839, 1-Methyl-3-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid, National Center for Biotechnology Information (2025). View Source
• [3] PubChem Compound Summary CID 129892185, 3-(Difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, National Center for Biotechnology Information (2025). View Source

1-Isopropyl-3-(tetrahydropyran-4-yl)-1H-pyrazole-5-carboxylic Acid: Differentiation Evidence

Lipophilicity Advantage vs. 1-Methyl Analog

The target compound bearing an N-isopropyl group at position 1 exhibits a computed XLogP3 of 1.2, which is 0.7 log units higher than the N-methyl analog (XLogP3 0.5) while retaining identical TPSA of 64.4 Ų [1][2]. This difference represents approximately a 5-fold increase in predicted partition coefficient (logP scale is logarithmic), indicating substantially enhanced membrane permeability potential for downstream amide or ester derivatives without any penalty in polar surface area [1][2].

Lipophilicity Delta

Reported

ΔXLogP3 +0.7 (~5× partition shift)

May support lead-like property screening

Computed values; same TPSA (64.4 Ų) across analogs

Evidence Dimension	Lipophilicity (XLogP3-AA, computed)
Target Compound Data	XLogP3 = 1.2
Comparator Or Baseline	1-Methyl-3-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid (CAS 1526383-55-0): XLogP3 = 0.5
Quantified Difference	ΔXLogP3 = +0.7 (approximately 5-fold higher predicted octanol-water partition)
Conditions	Computed by XLogP3 3.0 algorithm as reported in PubChem (2025 release); both compounds share identical TPSA of 64.4 Ų

Why This Matters

For procurement decisions in medicinal chemistry campaigns where balanced lipophilicity is critical for oral bioavailability (optimal LogP 1–3 range), the isopropyl variant provides a more favorable starting point than the N-methyl analog for generating lead-like derivatives.

• [1] PubChem Compound Summary CID 83717414, 3-(Oxan-4-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, Computed Properties section, National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary CID 83702839, 1-Methyl-3-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid, Computed Properties section, National Center for Biotechnology Information (2025). View Source

Hydrogen-Bond Acceptor Profile vs. 3-Difluoromethyl Analog

The target compound contains 4 hydrogen-bond acceptor sites (two from the carboxylic acid, one from the pyrazole N2, and one from the tetrahydropyran ring oxygen) versus 5 for the 3-difluoromethyl analog (additional fluorine atoms acting as weak H-bond acceptors) [1][2]. Despite having one fewer H-bond acceptor, the oxan-4-yl oxygen provides a geometrically defined, strong H-bond accepting site (ether oxygen) compared to the diffuse electronegativity of the CF2H group, which can form weaker, orientation-dependent interactions [1][2].

H-Bond Acceptor Profile

Reported

4 acceptors (cyclic ether O) vs. 5 (CF2H); TPSA +8.8 Ų

Ether oxygen offers constrained H-bond geometry

Directional interaction may differ from diffuse fluorine contacts

Evidence Dimension	Hydrogen Bond Acceptor Count and Type
Target Compound Data	4 H-bond acceptors (including one tetrahydropyran ether oxygen); XLogP3 = 1.2; TPSA = 64.4 Ų
Comparator Or Baseline	3-(Difluoromethyl)-1-isopropyl-1H-pyrazole-5-carboxylic acid (CAS 2171990-19-3): 5 H-bond acceptors; XLogP3 = 1.4; TPSA = 55.6 Ų
Quantified Difference	ΔH-bond acceptors = -1; ΔXLogP3 = -0.2; ΔTPSA = +8.8 Ų
Conditions	Computed by PubChem Cactvs 3.4.8.24 (H-bond acceptor count) and XLogP3 3.0; TPSA values from PubChem 2025 release

Why This Matters

For researchers selecting intermediates where downstream target engagement depends on specific H-bond directionality (e.g., kinase hinge-binding motifs), the tetrahydropyran oxygen offers a more predictable, geometrically constrained interaction than fluorinated substituents.

• [1] PubChem Compound Summary CID 83717414, 3-(Oxan-4-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, Computed Properties section, National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary CID 129892185, 3-(Difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, Computed Properties section, National Center for Biotechnology Information (2025). View Source

Conformational Flexibility vs. Unsubstituted Analog

The target compound has 3 rotatable bonds (isopropyl rotation, carboxylic acid rotation, and oxan-4-yl ring-to-pyrazole bond), compared to only 2 rotatable bonds for 1-isopropyl-1H-pyrazole-5-carboxylic acid which lacks any C3 substituent beyond hydrogen [1]. The additional rotatable bond, coupled with the cyclic tetrahydropyran substituent (molecular weight 238.28 vs. 154.17 g/mol), introduces a moderate degree of conformational flexibility balanced by the cyclic constraint of the oxane ring—a feature that can be exploited for induced-fit binding in enzyme pockets [1].

Conformational Flexibility

Reported

3 rotatable bonds; MW +84 vs. unsubstituted

Supports library complexity diversification

Oxan-4-yl ring adds constrained flexibility

Evidence Dimension	Rotatable Bond Count and Molecular Weight
Target Compound Data	3 rotatable bonds; MW = 238.28 g/mol; contains cyclic ether substituent
Comparator Or Baseline	1-Isopropyl-1H-pyrazole-5-carboxylic acid (CAS 920006-32-2): 2 rotatable bonds; MW = 154.17 g/mol; no C3 substituent
Quantified Difference	ΔRotatable bonds = +1; ΔMW = +84.11 g/mol (54.5% mass increase)
Conditions	Rotatable bond count from PubChem Cactvs 3.4.8.24; comparator LogP reported as 1.24 (Hit2Lead database)

Why This Matters

The oxan-4-yl substituent provides a significant increase in structural complexity and potential for specific interactions, making this compound a more valuable intermediate for generating diverse compound libraries compared to the unsubstituted analog.

• [1] PubChem Compound Summary CID 83717414, 3-(Oxan-4-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, Computed Properties section, National Center for Biotechnology Information (2025). View Source

Patent-Documented Intermediate for Anthranilamide Insecticides

Bayer CropScience patent US 2011/0152532 A1 explicitly describes 1-alkyl-substituted 5-pyrazolecarboxylic acid derivatives—including those bearing cyclic ether substituents derived from 1,4-dioxane starting materials—as valuable intermediates for producing insecticidally effective anthranilamides [1]. The patent teaches that substituted 1,4-dioxanes (which yield tetrahydropyran-substituted pyrazoles upon reaction with alkyl hydrazines) are among the preferred precursors, and the resulting pyrazole acids can be further transformed to anthranilamide insecticides such as chlorantraniliprole analogs [1]. The 3-(oxan-4-yl) substitution pattern specifically arises from this patented route, providing a direct synthetic connection to a commercially and agriculturally important class of ryanodine receptor modulators [1].

Patent-Documented Intermediate

Class-level

US 2011/0152532 A1: generic formula includes cyclic-ether pyrazoles

Precedented route for anthranilamide synthesis

Process development pathway reported; verify scope

Evidence Dimension	Documented synthetic utility as agrochemical intermediate
Target Compound Data	Explicitly covered by generic formula in US 2011/0152532 A1 (1-alkyl-5-pyrazolecarboxylic acid derivatives from 1,4-dioxane precursors); commercial purity available at 95% (Leyan, AKSci) [1]
Comparator Or Baseline	General class of 1-alkyl-pyrazole-5-carboxylic acids without cyclic ether at C3; not all analogs have demonstrated utility in anthranilamide synthesis pathways
Quantified Difference	Not directly quantifiable (qualitative synthetic pathway differentiation); the tetrahydropyran substituent provides a distinct synthetic handle for further functionalization
Conditions	Patent teaching: reaction of substituted 1,4-dioxanes with isopropyl hydrazine followed by oxidation to the carboxylic acid

Why This Matters

For procurement by agrochemical R&D groups developing next-generation anthranilamide insecticides, this compound offers a patent-precedented intermediate scaffold that directly maps to established synthetic routes, reducing process development risk.

• [1] Bayer CropScience AG, Process for the Preparation of 1-Alkyl and 1-Aryl-5-pyrazolecarboxylic Acid Derivatives, US Patent Application US 2011/0152532 A1, published June 23, 2011. View Source

1-Isopropyl-3-(tetrahydropyran-4-yl)-1H-pyrazole-5-carboxylic Acid: Application Scenarios

Lead Optimization with Balanced LogP and TPSA

Based on its computed XLogP3 of 1.2 and TPSA of 64.4 Ų, this compound is well-suited as a carboxylic acid building block for amide coupling reactions in lead optimization programs where maintaining drug-like physicochemical properties is critical [1]. The 0.7 log unit lipophilicity advantage over the N-methyl analog (XLogP3 0.5) positions it favorably for targets requiring moderate membrane permeability while avoiding excessive lipophilicity that could lead to promiscuous binding or poor solubility [1][2].

Agrochemical Intermediate for Anthranilamide Insecticide Development

The compound maps directly to the generic formula disclosed in Bayer CropScience's process patent US 2011/0152532 A1, which teaches that 1-alkyl-5-pyrazolecarboxylic acid derivatives prepared from 1,4-dioxane precursors serve as intermediates for insecticidal anthranilamides [3]. Research groups pursuing novel ryanodine receptor modulators can leverage this intermediate with confidence that the synthetic route is industrially validated and patent-precedented, reducing process development uncertainty [3].

Fragment-Based Discovery with Defined H-Bond Acceptors

The tetrahydropyran ether oxygen at position 3 provides a geometrically constrained, strong hydrogen-bond accepting site distinct from the diffuse electronegativity of fluorinated analogs (e.g., 3-CF2H variant) [1]. This compound offers 4 total H-bond acceptors versus 5 for the CHF2 analog, with the cyclic ether oxygen capable of forming directional H-bonds in kinase hinge regions or other binding pockets where precise geometric complementarity is required [1][4].

Diversification of Pyrazole-5-carboxylic Acid Libraries

With 3 rotatable bonds and a molecular weight of 238.28 g/mol, this compound introduces significantly greater structural complexity than the unsubstituted 1-isopropyl-1H-pyrazole-5-carboxylic acid (MW 154.17, 2 rotatable bonds) [1]. The oxan-4-yl substituent at position 3 serves as a versatile synthetic handle that can be further functionalized or retained as a solubilizing group, making it a strategic choice for constructing diverse screening libraries where the tetrahydropyran motif is known to improve aqueous solubility and metabolic stability in downstream compounds [1].

Application

Selection Property

Validation Focus

Lead optimization studies

Computed LogP/TPSA balance

Physicochemical property screening

Agrochemical intermediate synthesis

Patent-precedented anthranilamide route

Process development reproducibility

Fragment-based discovery

Geometrically constrained ether H-bond acceptor

Binding site complementarity assays

Library diversification

Rotatable bonds / oxan-4-yl complexity

Solubility and diversity profiling

• [1] PubChem Compound Summary CID 83717414, 3-(Oxan-4-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary CID 83702839, 1-Methyl-3-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid, National Center for Biotechnology Information (2025). View Source
• [3] Bayer CropScience AG, US Patent Application US 2011/0152532 A1, Process for the Preparation of 1-Alkyl and 1-Aryl-5-pyrazolecarboxylic Acid Derivatives, published June 23, 2011. View Source
• [4] PubChem Compound Summary CID 129892185, 3-(Difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid, National Center for Biotechnology Information (2025). View Source